Cas no 808132-85-6 (Benzoic acid, 4-(2-bromo-2-fluoroethenyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(2-bromo-2-fluoroethenyl)-, methyl ester
• CAS No: 808132-85-6
• MF: C₁₀H₈BrFO₂
• MW: 259.071725845337
• CID: 705013
• PubChem ID: 71421109
• Update Time: 2025-04-19

Benzoic acid, 4-(2-bromo-2-fluoroethenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-bromo-2-fluoroethenyl)-, methyl ester
• methyl 4-(2-bromo-2-fluoroethenyl)benzoate
• DTXSID50840276
• 808132-85-6

• Inchi： 1S/C10H8BrFO2/c1-14-10(13)8-4-2-7(3-5-8)6-9(11)12/h2-6H,1H3
• InChI Key： ZOMWKAMVNDQHDZ-UHFFFAOYSA-N
• SMILES： BrC(=CC1C=CC(C(=O)OC)=CC=1)F

Computed Properties

• Exact Mass: 257.96917g/mol
• Monoisotopic Mass: 257.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų